Disodium arsenate
Disodium arsenate
Disodium hydrogenarsenate is an inorganic sodium salt composed from sodium cations and arsenate dianions in a 2:1 ratio. It has a role as a poison. It contains an arsenate(2-).
Brand Name:
Vulcanchem
CAS No.:
7778-43-0
VCID:
VC21223299
InChI:
InChI=1S/AsH3O4.2Na/c2-1(3,4)5;;/h(H3,2,3,4,5);;/q;2*+1/p-2
SMILES:
O[As](=O)([O-])[O-].[Na+].[Na+]
Molecular Formula:
AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4
Molecular Weight:
185.907 g/mol
Disodium arsenate
CAS No.: 7778-43-0
Cat. No.: VC21223299
Molecular Formula: AsHNa2O4
HNa2AsO4
Na2HAsO4
AsHNa2O4
Molecular Weight: 185.907 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Disodium hydrogenarsenate is an inorganic sodium salt composed from sodium cations and arsenate dianions in a 2:1 ratio. It has a role as a poison. It contains an arsenate(2-). |
|---|---|
| CAS No. | 7778-43-0 |
| Molecular Formula | AsHNa2O4 HNa2AsO4 Na2HAsO4 AsHNa2O4 |
| Molecular Weight | 185.907 g/mol |
| IUPAC Name | disodium;hydrogen arsorate |
| Standard InChI | InChI=1S/AsH3O4.2Na/c2-1(3,4)5;;/h(H3,2,3,4,5);;/q;2*+1/p-2 |
| Standard InChI Key | IHZDYHDJAVUIBH-UHFFFAOYSA-L |
| SMILES | O[As](=O)([O-])[O-].[Na+].[Na+] |
| Canonical SMILES | [H+].[O-][As](=O)([O-])[O-].[Na+].[Na+] |
| Colorform | Powder Clear colorless crystals |
| Melting Point | 57 °C when rapidly heated |
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